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Compound of Interest

Compound Name: Ammonium citrate tribasic

Cat. No.: B12063554

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tribasic ammonium citrate, a

versatile compound with significant applications across various scientific disciplines. This

document details its chemical identity, physicochemical properties, and key applications, with a

focus on its utility in research, analytical chemistry, and pharmaceutical development. Detailed

experimental protocols and workflow visualizations are provided to assist in practical laboratory

applications.

Chemical Identification and Synonyms
Tribasic ammonium citrate is the triammonium salt of citric acid. It is crucial to properly identify

this compound for procurement, regulatory compliance, and scientific accuracy.
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Identifier Value

CAS Number 3458-72-8[1][2]

EC Number 222-394-5[3][4]

IUPAC Name
Ammonium 2-hydroxypropane-1,2,3-

tricarboxylate[5]

Molecular Formula C₆H₁₇N₃O₇[6][7]

Linear Formula HOC(CO₂NH₄)(CH₂CO₂NH₄)₂[1][4]

Common Synonyms:

Ammonium citrate[2]

Citric acid triammonium salt[1][4]

Triammonium citrate[2][3]

Tribasic ammonium citrate

E380[5]

Physicochemical Properties
The physical and chemical properties of tribasic ammonium citrate are fundamental to its

application in various experimental and industrial settings.
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Property Value References

Molecular Weight 243.22 g/mol [1][4]

Appearance White crystalline powder/solid [6][7]

Melting Point ~185 °C (with decomposition) [7][8]

Boiling Point 100 °C [4][8]

Density 1.0 g/mL at 25 °C [4][8]

Solubility in Water Freely soluble (>1000 g/L) [7][8]

pH (5% aqueous solution) 6.0 - 8.0 [7]

pKa Values (of Citric Acid at

25°C)

pKa₁ = 3.13, pKa₂ = 4.76, pKa₃

= 6.40
[7]

Applications in Research and Development
Tribasic ammonium citrate is utilized in a multitude of applications owing to its properties as a

buffering agent, chelating agent, and emulsifier.[6][8]

Pharmaceuticals: It serves as a buffering agent to maintain a stable pH in drug formulations,

which is critical for the solubility, stability, and bioavailability of active pharmaceutical

ingredients (APIs).[9] Its chelating properties also allow it to act as a stabilizer by binding to

trace metal ions that could catalyze the degradation of sensitive APIs.[9]

Analytical Chemistry: It is a key reagent in the determination of phosphate content in

fertilizers.[8][10] The citrate-soluble phosphorus content is a standard measure of phosphate

availability to plants.[11]

Nanotechnology: It is used as a precursor in the synthesis of nitrogen-doped carbon

quantum dots (N-CQDs).[12] These nanomaterials have applications in bioimaging, sensing,

and the development of light-emitting diodes (LEDs).[4]

Surface Cleaning and Metal Treatment: As an effective chelating agent, it is used to remove

metal stains and surface dirt from various materials, including metals, marble, and even

paintings in art conservation.[13][14] It is also a component of anti-rust agents.[6]
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Food Industry: It is used as a food additive (E380), primarily as a buffering agent and

emulsifier.[5]

Experimental Protocols
Detailed methodologies for key applications of tribasic ammonium citrate are provided below.

This protocol describes a one-pot hydrothermal synthesis of N, F-CDs for use as fluorescent

probes, for example, in the detection of hypochlorite ions.[3]

Materials:

Tribasic ammonium citrate

L-alanine

Ammonium fluoride

Ultrapure water

Polytetrafluoroethylene-lined autoclave (50 mL)

Oven

0.22 µm syringe filter

Procedure:

Add 243 mg of tribasic ammonium citrate, 445 mg of L-alanine, and 222 mg of ammonium

fluoride to 10 mL of ultrapure water.[3]

Mix the solution thoroughly by ultrasonication for 10 minutes.[3]

Transfer the mixture to a 50 mL polytetrafluoroethylene-lined autoclave.[3]

Heat the autoclave in an oven at 160°C for 4 hours.[3]

Allow the autoclave to cool naturally to room temperature.[3]
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Purify the resulting solution by passing it through a 0.22 µm syringe filter to remove larger

particles.[3]

The purified solution contains the N, F-CDs and can be characterized or used for

subsequent applications, such as fluorescence spectroscopy.[3]

Precursor Preparation
Hydrothermal Synthesis Purification

Weigh Reagents:
- 243 mg Ammonium Citrate Tribasic

- 445 mg L-alanine
- 222 mg Ammonium Fluoride

Dissolve in 10 mL
ultrapure water

Ultrasonicate
for 10 min

Transfer to 50 mL
PTFE-lined Autoclave

Heat at 160°C
for 4 hours

Cool to
Room Temperature

Filter through
0.22 µm Syringe Filter

Final Product:
N, F-CDs Solution

Sample Preparation Phosphate Extraction Analysis

Weigh 1.0 g
ground fertilizer sample

Add 200 mL Alkaline
Ammonium Citrate Solution

Incubate & Shake
1.5 hours at 65°C Filter solution Take aliquot of filtrate Quantify Phosphorus

(e.g., Photometry)
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Wastewater Sample

Characterize:
- Initial [Metal]

- Initial pH

Chelation Step:
1. Add Ammonium Citrate

2. Adjust pH
3. Stir for set time

Separation:
Centrifuge to pellet solids

Analysis of Supernatant:
1. Filter (0.45 µm)

2. Measure [Metal] (AAS/ICP-MS)

Calculate Removal Efficiency

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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